Cas no 145028-05-3 (3H-1,2,4-Triazol-3-one,5-ethoxy-2,4-dihydro-4-(1-methylethyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one,5-ethoxy-2,4-dihydro-4-(1-methylethyl)-
• CAS No: 145028-05-3
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 101922
• PubChem ID: 45096531
• Update Time: 2025-04-18

3H-1,2,4-Triazol-3-one,5-ethoxy-2,4-dihydro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,5-ethoxy-2,4-dihydro-4-(1-methylethyl)-
• 3H-1,2,4-Triazol-3-one,5-ethoxy-2,4-dihydro-4-(1-methylethyl)-(9CI)
• 3-Ethoxy-4-isopropyl-1H-1,2,4-triazol-5(4H)-one
• 145028-05-3

• Inchi： 1S/C7H13N3O2/c1-4-12-7-9-8-6(11)10(7)5(2)3/h5H,4H2,1-3H3,(H,8,11)
• InChI Key： REQKBDZZCREGNJ-UHFFFAOYSA-N
• SMILES： O(CC)C1=NNC(N1C(C)C)=O

Computed Properties

• Exact Mass: 171.10089
• Monoisotopic Mass: 171.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.9A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 53.93